Cas no 89009-73-4 (1H-1,4-Diazepine-1-propanamide, N-ethylhexahydro-)

1H-1,4-Diazepine-1-propanamide, N-ethylhexahydro- structure
89009-73-4 structure
Product Name:1H-1,4-Diazepine-1-propanamide, N-ethylhexahydro-
CAS No:89009-73-4
MF:C10H21N3O
MW:199.29324221611
CID:616139
PubChem ID:62324150
Update Time:2025-04-19

1H-1,4-Diazepine-1-propanamide, N-ethylhexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-1-propanamide, N-ethylhexahydro-
    • 3-(1,4-diazepan-1-yl)-N-ethylpropanamide
    • 89009-73-4
    • DTXSID30734366
    • AKOS011608270
    • Inchi: 1S/C10H21N3O/c1-2-12-10(14)4-8-13-7-3-5-11-6-9-13/h11H,2-9H2,1H3,(H,12,14)
    • InChI Key: JYIMMBNLDXOGDI-UHFFFAOYSA-N
    • SMILES: O=C(CCN1CCNCCC1)NCC

Computed Properties

  • Exact Mass: 199.168462302g/mol
  • Monoisotopic Mass: 199.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 44.4Ų

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